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Compound of Interest

Compound Name: 1-Indanone, 2-diazo-

Cat. No.: B157840

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic utility of 2-diazo-1-
indanone in the construction of diverse fused-ring systems. The protocols outlined below are
based on established literature and are intended to serve as a guide for the practical
application of these methodologies in a research and development setting.

Rhodium-Catalyzed Reactions of 2-Diazo-1-
indanone

The transition metal-catalyzed decomposition of 2-diazo-1-indanone, particularly with
rhodium(ll) catalysts, generates a rhodium-carbene intermediate that is highly reactive and
serves as a versatile synthon for the formation of new carbon-carbon bonds. This reactivity has
been harnessed to construct a variety of fused carbocyclic and spirocyclic frameworks.

Intramolecular C-H Insertion

The intramolecular C-H insertion of carbenes derived from substituted 2-diazo-1-indanone
precursors is a powerful method for the synthesis of fused cyclopentanone derivatives. This
reaction is particularly useful for creating polycyclic systems with high regio- and
stereoselectivity.

Reaction Pathway: Intramolecular C-H Insertion
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Dissolve a-aryl-2-diazo-1-indanone
in anhydrous toluene
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Establish Inert Atmosphere
(N2 or Ar)
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Add Rh2(OAc)a solution
dropwise at RT
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Purify by Column Chromatography
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 To cite this document: BenchChem. [Application Notes and Protocols: 2-Diazo-1-indanone in
Fused-Ring Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157840#applications-of-2-diazo-1-indanone-in-fused-
ring-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b157840?utm_src=pdf-body-img
https://www.benchchem.com/product/b157840#applications-of-2-diazo-1-indanone-in-fused-ring-synthesis
https://www.benchchem.com/product/b157840#applications-of-2-diazo-1-indanone-in-fused-ring-synthesis
https://www.benchchem.com/product/b157840#applications-of-2-diazo-1-indanone-in-fused-ring-synthesis
https://www.benchchem.com/product/b157840#applications-of-2-diazo-1-indanone-in-fused-ring-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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